Cas no 170492-47-4 (1-Hydroxy-6-(methylsulfonyl)indole)
170492-47-4 structure
Product Name:1-Hydroxy-6-(methylsulfonyl)indole
CAS No:170492-47-4
MF:C9H9NO3S
MW:211.237661123276
MDL:MFCD00216482
CID:65859
PubChem ID:703538
Update Time:2025-04-18
1-Hydroxy-6-(methylsulfonyl)indole Chemical and Physical Properties
Names and Identifiers
-
- 6-(Methylsulfonyl)-1H-indol-1-ol
- 1-hydroxy-6-(methylsulfonyl)-1H-Indole
- 1-HYDROXY-6-(METHYLSULFONYL)INDOLE
- 1-Hydroxy-6-methylsulfonylindole
- 1-HYDROXY-6-METHYLSULPHONYLINDOLE
- LABOTEST-BB LT00441286
- 1-Hydroxy-6-methylsulphonylindole,95%
- 6-Methanesulfonyl-indol-1-ol
- 6-(Methylsulfonyl)-1H-indol-1-ol, AldrichCPR
- BRD-K59479206-001-03-7
- Oprea1_493908
- DTXSID40351563
- SR-01000631079-1
- BRD-K59479206-001-01-1
- CHEMBL4520175
- A811207
- DSXUTUMPWBBNSD-UHFFFAOYSA-N
- AKOS015856760
- HMS1667C14
- MFCD00216482
- SCHEMBL2212769
- 6-methanesulfonyl-1H-indol-1-ol
- FS-1725
- CCG-40972
- 1-hydroxy-6-(methylsulphonyl)indole
- CS-0328555
- 1-Hydroxy-6-(methylsulphonyl)-1H-indole
- 170492-47-4
- FT-0643631
- DB-043821
- 1-Hydroxy-6-(methylsulfonyl)indole
-
- MDL: MFCD00216482
- Inchi: 1S/C9H9NO3S/c1-14(12,13)8-3-2-7-4-5-10(11)9(7)6-8/h2-6,11H,1H3
- InChI Key: DSXUTUMPWBBNSD-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC2C=CN(C=2C=1)O)(=O)=O
Computed Properties
- Exact Mass: 211.03000
- Monoisotopic Mass: 211.030314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 67.7
Experimental Properties
- Color/Form: Not available
- Density: 1.3599 (rough estimate)
- Melting Point: 174-176 °C
- Boiling Point: 513.8°C at 760 mmHg
- Flash Point: 264.5°C
- Refractive Index: 1.5270 (estimate)
- PSA: 67.68000
- LogP: 2.36290
- FEMA: 3264-10-6
- Solubility: Not available
1-Hydroxy-6-(methylsulfonyl)indole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Hydroxy-6-(methylsulfonyl)indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023381-5g |
1-Hydroxy-6-(methylsulfonyl)indole |
170492-47-4 | 95% | 5g |
£87.00 | 2022-03-01 | |
| Fluorochem | 023381-10g |
1-Hydroxy-6-(methylsulfonyl)indole |
170492-47-4 | 95% | 10g |
£150.00 | 2022-03-01 | |
| Fluorochem | 023381-25g |
1-Hydroxy-6-(methylsulfonyl)indole |
170492-47-4 | 95% | 25g |
£339.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006867-500mg |
1-Hydroxy-6-methylsulfonylindole |
170492-47-4 | 500mg |
486.0CNY | 2021-07-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006867-5g |
1-Hydroxy-6-methylsulfonylindole |
170492-47-4 | 5g |
3121.0CNY | 2021-07-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006867-1g |
1-Hydroxy-6-methylsulfonylindole |
170492-47-4 | 1g |
649.0CNY | 2021-07-06 | ||
| Chemenu | CM148533-25g |
1-Hydroxy-6-methylsulfonylindole |
170492-47-4 | 95% | 25g |
$427 | 2023-02-02 | |
| Apollo Scientific | OR3225-1g |
1-Hydroxy-6-(methylsulphonyl)-1H-indole |
170492-47-4 | 95+% | 1g |
£93.00 | 2025-02-20 | |
| Apollo Scientific | OR3225-5g |
1-Hydroxy-6-(methylsulphonyl)-1H-indole |
170492-47-4 | 95+% | 5g |
£157.00 | 2025-02-20 | |
| Apollo Scientific | OR3225-25g |
1-Hydroxy-6-(methylsulphonyl)-1H-indole |
170492-47-4 | 95+% | 25g |
£505.00 | 2025-02-20 |
1-Hydroxy-6-(methylsulfonyl)indole Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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